2-(4-Nitrophenoxy)ethylamine hydrochloride

• IUPAC Name: 2-(4-nitrophenoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C8H10N2O3.ClH/c9-5-6-13-8-3-1-7(2-4-8)10(11)12;/h1-4H,5-6,9H2;1H
• InChI Key: UIMOMIHYFRGWIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OCCN.Cl
• Molecular Formula: C8H11ClN2O3
• DSSTOX Substance ID: DTXSID30656877
• Molecular Weight: 218.64 g/mol
• CAS RN: 98395-62-1

Description

Synthesis Analysis

The synthesis of 2-(4-Nitrophenoxy)ethylamine hydrochloride involves the use of raw materials such as phenylethylamine, concentrated sulfuric acid, and concentrated nitric acid. The final product is high in yield, good in crystallization effect, and high in purity. Another method involves dissolving an intermediate in ethanol in a reaction kettle, adjusting the pH with 2mol/L hydrochloric acid, and heating the reaction solution to 80° C for 20 hours.

Molecular Structure Analysis

The linear formula for 2-(4-Nitrophenoxy)ethylamine hydrochloride is O2NC6H4CH2CH2NH2 · HCl. The molecular weight is 202.64.

Chemical Reactions Analysis

2-(4-Nitrophenoxy)ethylamine hydrochloride was used in the synthesis of ortho-metalated primary phenethylamines complexes containing six-membered palladacycles and N- (4-nitrophenethyl)formamide.

Physical And Chemical Properties Analysis

2-(4-Nitrophenoxy)ethylamine hydrochloride is a solid at 20 degrees Celsius. It appears as a white to orange to green powder to crystal. The melting point ranges from 211.0 to 217.0 °C.

Scientific Research Applications

• Synthesis and Application in Agriculture :

  • Chloro 2 (p nitrophenoxy) ethane, a derivative, has been synthesized and used in rice planting, showing potential to accelerate growth and improve output (Rui, 2002).

• Intermediate in Synthesis of Biologically Active Compounds :

  • Ethyl 4-(4-nitrophenoxy) picolinate, an important intermediate for synthesizing biologically active compounds, was obtained through a synthesis process starting from 2-picoliniacid (Xiong et al., 2019).

• Use in Medicinal Chemistry :

  • Synthesis of various pyrimidine derivatives for potential anti-inflammatory and analgesic activities involves derivatives of 2-(4-Nitrophenoxy)ethylamine hydrochloride (Sondhi et al., 2009).

• Environmental Applications :

  • Research on the degradation of p-Nitrophenol, a compound related to 4-NP, by a Gram-positive bacterium, highlighted the role of specific genes in environmental contaminant breakdown (Kitagawa et al., 2004).

• Chemical Synthesis for Catalysis :

  • The compound has been used in the synthesis of Zn(II), Cu(II), and Ni(II) Schiff base complexes, which are efficient catalysts for the hydrolysis of phosphate esters (Okeke et al., 2018).

• Synthesis of Nitroxide-Mediated Polymerization Initiators :

  • It is involved in the preparation of N-phenylalkoxyamine, an initiator for nitroxide-mediated polymerization, particularly in controlling methyl methacrylate polymerization (Greene & Grubbs, 2010).

Safety And Hazards

2-(4-Nitrophenoxy)ethylamine hydrochloride can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of water if it comes in contact with the skin.